2-(4-biphenylyloxy)-N-(2-chlorophenyl)propanamide
Overview
Description
2-(4-biphenylyloxy)-N-(2-chlorophenyl)propanamide, also known as CL 316,243, is a selective β3-adrenergic receptor agonist. This compound has been extensively studied for its potential use in treating obesity, diabetes, and other metabolic disorders.
Mechanism of Action
2-(4-biphenylyloxy)-N-(2-chlorophenyl)propanamide 316,243 selectively activates the β3-adrenergic receptor, which is primarily expressed in adipose tissue. Activation of this receptor leads to an increase in energy expenditure and thermogenesis, resulting in weight loss. Additionally, activation of the β3-adrenergic receptor has been shown to improve glucose tolerance and insulin sensitivity.
Biochemical and Physiological Effects
This compound 316,243 has been shown to increase energy expenditure and promote weight loss in animal models. Additionally, it has been shown to improve glucose tolerance and insulin sensitivity in obese and diabetic animals. This compound 316,243 has also been shown to increase the expression of genes involved in thermogenesis and fatty acid oxidation in adipose tissue.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-biphenylyloxy)-N-(2-chlorophenyl)propanamide 316,243 in lab experiments is its selectivity for the β3-adrenergic receptor, which allows for more precise targeting of this receptor. Additionally, this compound 316,243 has been extensively studied and its effects are well-characterized. One limitation of using this compound 316,243 in lab experiments is its relatively short half-life, which may require frequent dosing.
Future Directions
There are several potential future directions for research on 2-(4-biphenylyloxy)-N-(2-chlorophenyl)propanamide 316,243. One area of interest is the potential use of this compound 316,243 in combination with other drugs for the treatment of obesity and diabetes. Additionally, further research is needed to fully understand the mechanism of action of this compound 316,243 and its effects on other metabolic pathways. Finally, there is a need for clinical trials to determine the safety and efficacy of this compound 316,243 in humans.
Scientific Research Applications
2-(4-biphenylyloxy)-N-(2-chlorophenyl)propanamide 316,243 has been extensively studied for its potential use in treating obesity, diabetes, and other metabolic disorders. It has been shown to increase energy expenditure and promote weight loss in animal models. Additionally, it has been shown to improve glucose tolerance and insulin sensitivity in obese and diabetic animals.
properties
IUPAC Name |
N-(2-chlorophenyl)-2-(4-phenylphenoxy)propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClNO2/c1-15(21(24)23-20-10-6-5-9-19(20)22)25-18-13-11-17(12-14-18)16-7-3-2-4-8-16/h2-15H,1H3,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZYBKMYRZRKHGH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1Cl)OC2=CC=C(C=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.